Cas no 2377607-32-2 (4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester)

• Product Name: 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester
• CAS No: 2377607-32-2
• MF: C₁₇H₂₅BFNO₂
• MW: 305.195308446884
• CID: 5194582
• Update Time: 2025-05-20

4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester
• Pyrrolidine, 1-[[2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-

• Inchi： 1S/C17H25BFNO2/c1-16(2)17(3,4)22-18(21-16)14-7-8-15(19)13(11-14)12-20-9-5-6-10-20/h7-8,11H,5-6,9-10,12H2,1-4H3
• InChI Key： PNOQVKHNDPYLQZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(B3OC(C)(C)C(C)(C)O3)=CC=C2F)CCCC1

Additional information on 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester

Recent Advances in the Application of 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester (CAS: 2377607-32-2) in Chemical Biology and Drug Discovery

The compound 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester (CAS: 2377607-32-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in targeting various disease pathways, particularly in oncology and infectious diseases.

One of the key advancements in the utilization of this compound is its role in the development of proteolysis-targeting chimeras (PROTACs). Researchers have demonstrated that 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester can be effectively incorporated into PROTAC molecules to facilitate the degradation of disease-related proteins. A 2023 study published in the Journal of Medicinal Chemistry showcased its efficacy in degrading oncogenic proteins, offering a promising avenue for cancer therapy.

In addition to its applications in PROTACs, this compound has been explored as a building block for the synthesis of novel kinase inhibitors. The fluorine and pyrrolidine moieties in its structure contribute to enhanced binding affinity and selectivity for specific kinase targets. Recent preclinical studies have reported its successful incorporation into inhibitors targeting tyrosine kinases, which play a critical role in various cancers and inflammatory diseases.

Another notable development is the use of 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester in the design of boron-containing antibiotics. Boron-based compounds have shown unique mechanisms of action against bacterial pathogens, and this derivative has been utilized to develop agents with improved pharmacokinetic properties. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its potential in overcoming antibiotic resistance, particularly in Gram-negative bacteria.

Furthermore, recent research has explored the compound's utility in diagnostic applications. Its boronic acid functionality allows for selective binding to diols and other biomolecules, making it a valuable tool in biosensing and imaging. A study published in Analytical Chemistry demonstrated its use in the detection of glycated proteins, which are biomarkers for diabetes and other metabolic disorders.

In conclusion, 4-Fluoro-3-(pyrrolidinomethyl)phenylboronic acid pinacol ester (CAS: 2377607-32-2) continues to be a pivotal compound in chemical biology and drug discovery. Its diverse applications, ranging from PROTACs to antibiotics and diagnostics, underscore its importance in advancing therapeutic and diagnostic technologies. Future research is expected to further expand its utility, particularly in addressing unmet medical needs.